Cas no 2227824-84-0 (rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227824-84-0
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5858775
• PubChem ID: 165798947
• Update Time: 2025-06-15

rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine
• 2227824-84-0
• EN300-1905216

• Inchi： 1S/C8H9BrN2/c9-8-5(2-1-3-11-8)6-4-7(6)10/h1-3,6-7H,4,10H2/t6-,7+/m0/s1
• InChI Key： VOFUTHYZNWTXSS-NKWVEPMBSA-N
• SMILES： BrC1C(=CC=CN=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine (CAS No. 2227824-84-0)

Rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227824-84-0, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The unique structural features of this molecule, particularly its cyclopropane ring and bromopyridine substituent, make it a compelling candidate for further exploration in drug discovery.

The cyclopropane moiety in rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine is a key structural element that contributes to its distinct chemical properties. Cyclopropanes are known for their high reactivity and stability, which can be leveraged to design molecules with enhanced binding affinity and selectivity. In recent years, there has been a growing interest in incorporating cyclopropane derivatives into drug candidates due to their ability to modulate biological pathways effectively.

The presence of the 2-bromopyridine substituent further enhances the versatility of rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine. Pyridine-based compounds are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The bromine atom in the 2-bromopyridine group introduces additional reactivity, allowing for further functionalization and customization of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The racemic form of (1R,2S)-configuration in rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine underscores its potential as a building block for enantiopure drugs. Enantiopure drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts, making them highly desirable in modern medicine.

Current research in the field of organic synthesis has focused on developing efficient methods for the preparation of complex molecular architectures. The synthesis of rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine involves multiple steps, including cyclopropanation and bromination reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are crucial for pharmaceutical applications.

The pharmacological potential of rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine has been explored in several preclinical studies. These studies have demonstrated its ability to interact with specific biological targets, suggesting its utility in treating various diseases. For instance, the compound has shown promise in inhibiting enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies.

Moreover, the structural features of rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine make it an attractive scaffold for designing molecules with improved solubility and bioavailability. These properties are essential for ensuring that drugs can be effectively absorbed and utilized by the body. By optimizing the molecular structure, researchers aim to develop drugs that exhibit enhanced therapeutic efficacy while minimizing adverse effects.

In conclusion, rac-(1R,2S)-2-(2-bromopyridin-3-yl)cyclopropan-1-amine (CAS No. 2227824-84-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.